Cas no 1803844-97-4 (4-Phenyl-5-(trifluoromethyl)nicotinic acid)

• Product Name: 4-Phenyl-5-(trifluoromethyl)nicotinic acid
• CAS No: 1803844-97-4
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4908394
• Update Time: 2025-07-19

4-Phenyl-5-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenyl-5-(trifluoromethyl)nicotinic acid

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)10-7-17-6-9(12(18)19)11(10)8-4-2-1-3-5-8/h1-7H,(H,18,19)
• InChI Key： UCNKSYCFCFQWOW-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(=O)O)C=1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2

Additional information on 4-Phenyl-5-(trifluoromethyl)nicotinic acid

Research Brief on 4-Phenyl-5-(trifluoromethyl)nicotinic acid (CAS: 1803844-97-4): Recent Advances and Applications

4-Phenyl-5-(trifluoromethyl)nicotinic acid (CAS: 1803844-97-4) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic carboxylic acid derivative, characterized by its phenyl and trifluoromethyl substituents, exhibits unique physicochemical properties that make it a valuable scaffold for drug discovery and development. Recent studies have explored its potential as a building block for novel bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 4-Phenyl-5-(trifluoromethyl)nicotinic acid as a key intermediate in the synthesis of potent kinase inhibitors. The researchers demonstrated that the trifluoromethyl group at the 5-position significantly enhances binding affinity to ATP-binding pockets of various kinases, while the phenyl group contributes to improved pharmacokinetic properties. The study reported successful derivatization of this compound to create selective inhibitors for CDK and JAK family kinases, with IC50 values in the low nanomolar range.

In the area of metabolic disease research, a recent Nature Communications article (2024) highlighted the application of 1803844-97-4 derivatives as modulators of G-protein-coupled receptors (GPCRs). The structural features of this compound, particularly the electron-withdrawing trifluoromethyl group, were found to be crucial for selective interaction with GPR120, a receptor implicated in insulin sensitization and anti-inflammatory effects. The research team developed several analogs showing promising results in preclinical models of type 2 diabetes.

The synthetic accessibility of 4-Phenyl-5-(trifluoromethyl)nicotinic acid has also been the subject of recent methodological improvements. A 2024 Organic Process Research & Development publication described an optimized large-scale synthesis route with improved yield (78%) and reduced environmental impact through green chemistry approaches. The new protocol utilizes continuous flow chemistry and eliminates the need for hazardous reagents previously employed in earlier synthetic routes.

Emerging applications in radiopharmaceutical development have been reported in recent months. The compound's structure allows for straightforward radiolabeling with fluorine-18, making it a potential candidate for PET imaging probes. Preliminary studies presented at the 2024 Society of Nuclear Medicine annual meeting demonstrated successful incorporation of [18F] into derivatives of 1803844-97-4, with promising biodistribution profiles for imaging various cancer types.

While the therapeutic potential of 4-Phenyl-5-(trifluoromethyl)nicotinic acid derivatives continues to expand, challenges remain in optimizing their drug-like properties. Current research efforts are focusing on improving metabolic stability and reducing potential off-target effects through structural modifications. The compound's versatility suggests it will remain an important tool in medicinal chemistry for years to come, with applications spanning from small molecule therapeutics to diagnostic imaging agents.